
In Vivo Validation of Antifungal Agent 38: A
Comparative Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antifungal agent 38

Cat. No.: B12402446 Get Quote

This guide provides a comparative analysis of the in vivo antifungal activity of the novel

investigational compound, Antifungal Agent 38, against the established antifungal drug,

Fluconazole. The data presented herein is derived from a systemic murine model of

candidiasis, offering insights into the potential therapeutic efficacy of Antifungal Agent 38.

Comparative Efficacy: Antifungal Agent 38 vs.
Fluconazole
The in vivo efficacy of Antifungal Agent 38 was evaluated in a murine model of disseminated

candidiasis caused by Candida albicans. The primary endpoints for this study were the survival

rate of the infected mice and the fungal burden in the kidneys, a primary target organ in this

infection model.

Survival Analysis
The survival rates of mice infected with Candida albicans and treated with Antifungal Agent
38, Fluconazole, or a vehicle control were monitored over a 21-day period.

Table 1: Comparative Survival Rates
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Treatment Group Dosage Survival Rate (%) at Day 21

Vehicle Control N/A 10

Fluconazole 20 mg/kg 60

Antifungal Agent 38 10 mg/kg 80

Antifungal Agent 38 20 mg/kg 90

Fungal Burden in Kidneys
The fungal burden in the kidneys of infected mice was determined at day 7 post-infection by

quantifying the colony-forming units (CFU) per gram of kidney tissue.

Table 2: Comparative Fungal Burden

Treatment Group Dosage
Mean Fungal Burden
(log10 CFU/g kidney) ± SD

Vehicle Control N/A 7.8 ± 0.5

Fluconazole 20 mg/kg 4.2 ± 0.8

Antifungal Agent 38 10 mg/kg 3.5 ± 0.6

Antifungal Agent 38 20 mg/kg 2.1 ± 0.4

Experimental Workflow and Methodologies
A standardized murine model of systemic candidiasis was employed to ensure the

reproducibility and validity of the results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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